2-Methylvaleric acid
2-Methylvaleric acid
2-Methyl valeric acid, also known as 2-methylvalerate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2-Methyl valeric acid is soluble (in water) and a very weakly acidic compound (based on its pKa). 2-Methyl valeric acid has been primarily detected in urine. Within the cell, 2-methyl valeric acid is primarily located in the cytoplasm and adiposome. 2-Methyl valeric acid is a cheese and sour tasting compound that can be found in pepper (spice). This makes 2-methyl valeric acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
97-61-0
VCID:
VC0147345
InChI:
InChI=1S/C6H12O2/c1-3-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
SMILES:
CCCC(C)C(=O)O
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
2-Methylvaleric acid
CAS No.: 97-61-0
Reference Standards
VCID: VC0147345
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
| CAS No. | 97-61-0 |
|---|---|
| Product Name | 2-Methylvaleric acid |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | 2-methylpentanoic acid |
| Standard InChI | InChI=1S/C6H12O2/c1-3-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H,7,8) |
| Standard InChIKey | OVBFMEVBMNZIBR-UHFFFAOYSA-N |
| SMILES | CCCC(C)C(=O)O |
| Canonical SMILES | CCCC(C)C(=O)O |
| Boiling Point | 196.5 °C |
| Density | d04 0.94 0.919-0.922 |
| Physical Description | colourless to pale yellow liquid with a caramel, pungent odou |
| Description | 2-Methyl valeric acid, also known as 2-methylvalerate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2-Methyl valeric acid is soluble (in water) and a very weakly acidic compound (based on its pKa). 2-Methyl valeric acid has been primarily detected in urine. Within the cell, 2-methyl valeric acid is primarily located in the cytoplasm and adiposome. 2-Methyl valeric acid is a cheese and sour tasting compound that can be found in pepper (spice). This makes 2-methyl valeric acid a potential biomarker for the consumption of this food product. |
| Solubility | 0.13 M 1 ml in 1 ml 95% alcohol (in ethanol) |
| Synonyms | 2-methylvalerate 2-methylvaleric acid |
| PubChem Compound | 7341 |
| Last Modified | Nov 12 2021 |
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